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Compound of Interest

Compound Name: DEANO (sodium)
Cat. No.: B12388995
Get Quote
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WARNING: The primary risk with DEANO is not just its toxicity, but its pressure-generating
potential.[1]

As a nitric oxide (NO) donor, DEANO is designed to release gas.[1] In a physiological buffer
(pH 7.4), it has a half-life of approximately 2 minutes at 37°C. However, many researchers
make the critical error of aspirating "spent” media or stock solutions into a sealed waste
container too quickly.[1]

The Danger: If DEANO is placed into a waste drum at neutral or acidic pH while still active, it
will continue to off-gas NO.[1] In a tightly sealed container, this creates a pressure bomb.[1]

Core Directive: You must ensure Total Gas Evolution (TGE) has occurred in a controlled, open
environment before the waste container is sealed.[1]

The Mechanism: Understanding the pH Switch

To dispose of DEANO safely, you must exploit its chemical instability.[1] DEANO is an ionic
adduct that stabilizes NO in an alkaline environment but releases it when protonated.

e High pH (>10): Stable. The molecule remains intact.
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» Physiological pH (7.4): Rapid release (Half-life ~2—16 mins depending on temp).[1]

e Low pH (<5.0): Instantaneous, violent decomposition.[1]

Mechanism Visualization
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Figure 1: The pH-dependent stability switch of DEANO.[1][2][3] Disposal relies on forcing the
transition from Green (Stable) to Red (Unstable) in a controlled environment.[2]

hvsicochemical & Saf

Property Value Implication for Handling
CAS Number 372965-00-9 Use for EHS labeling.[1][2][3]
] ~2 min (37°C, pH 7.[1][2][3] Short, but residual activity
Half-Life )
[414) persists at room temp.[1][2][3]
- Highly soluble; spills spread
Solubility >100 mg/mL (Water) )
easily.[2][3]
] ) RCRA Code U092.[2][3] Toxic
Byproduct Diethylamine (DEA)
and flammable.[5]
PPE Nitrile gloves, Goggles, Lab Hypotension Risk: Avoid
Coat inhalation of powder.[1][2][3][6]

Detailed Disposal Protocols
Scenario A: Disposal of Solid Waste (Expired/Unused
Powder)

Do not attempt to dissolve and neutralize large quantities of solid powder yourself unless
necessary. The gas evolution can be overwhelming.
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Container: Keep the substance in its original glass vial.

Secondary Containment: Place the vial inside a clear plastic bag or a secondary plastic jar.

Labeling: Affix a hazardous waste label.
o Constituents: "Diethylamine NONOate sodium salt.”

o Hazard Checkboxes: Toxic, Flammable (Solids), Reactive (Potential gas generation).[1]

Hand-off: Transfer directly to your institution's EHS (Environmental Health & Safety) team.[1]

Scenario B: Liquid Waste (Stock Solutions & Cell Media)

This is the most common workflow. You must "decommission” the solution.
Prerequisites:
o Perform all steps in a Fume Hood.
e Ensure the vessel is OPEN (Uncapped).
Step-by-Step Protocol:
o Collection: Collect all DEANO-containing media or stock solutions in a wide-mouth beaker.
 Acidification (The Trigger):
o Slowly add dilute acid (e.g., 1N HCI or 10% acetic acid) to the beaker.[1]
o Target: Lower pH to <5.0.

o Observation: You may see bubbling or fuming (NO gas). This is the active drug
decomposing.

e The Wait Period:

o Leave the beaker open in the back of the fume hood for at least 12 hours (Overnight).
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o Why? This ensures Total Gas Evolution. The half-life is short, but the "tail" of the reaction
can linger.[1]

e Final pH Check:

o After 12 hours, check pH.[1] If acidic, neutralize back to pH 7.0 using Sodium Hydroxide
(NaOH) for safer handling, or leave as acidic waste depending on your facility's rules.[1]

e Disposal:
o Pour the now-inert (degassed) liquid into the Hazardous Chemical Waste container.

o Crucial Labeling: Even though the NO is gone, the solution contains Diethylamine.[1] You
must list "Diethylamine™ on the waste tag.

Decision Tree: The Disposal Workflow

Use this logic flow to determine the correct action for your specific situation.
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Start: DEANO Waste

What is the physical state?

Solid Powder Liquid Solution
(Expired/Excess) (Media/Stock)

\

Move to Fume Hood.
Use Wide-Mouth Beaker.

l

Acidify to pH < 5.0.
(Triggers NO release)

'

Wait 12+ Hours
(Open Container)

Do NOT dissolve.

Keep in original vial.
Label as 'Reactive/Toxic'.

Dispose as Chemical Waste.

List: '‘Diethylamine, Sodium Salts'

Click to download full resolution via product page
Figure 2: Operational decision tree for DEANO waste management.[1][2][3]

Emergency Procedures

o Spill (Solid): Do not sweep dry. Cover with a paper towel dampened with alkaline buffer (pH
> 10) to dissolve and stabilize, then wipe up.[1] Place wipes in a sealed bag in the fume
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hood.

o Spill (Liquid): Absorb with vermiculite or spill pads. Place in fume hood to off-gas.

o Exposure (Inhalation): Move to fresh air immediately. DEANO causes vasodilation; if the
victim feels faint (hypotension), seek medical attention.[1]

Regulatory Compliance (RCRA)

While DEANO itself is often not explicitly listed, its decomposition product, Diethylamine, is a U-
Listed Waste (U092) under US EPA regulations (40 CFR 261.33).[1]

o Implication: You cannot pour DEANO waste down the sink. It must be treated as hazardous
chemical waste.[6]

o Characteristic Waste: If un-neutralized, DEANO waste may also be classified as D003
(Reactive) due to its ability to generate toxic gases.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

